![molecular formula C31H35NO8 B303683 Diethyl 4-(2,4-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303683.png)
Diethyl 4-(2,4-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
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Overview
Description
Diethyl 4-(2,4-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate (referred to as 'compound' throughout This paper aims to provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound.
Mechanism of Action
The exact mechanism of action of the compound is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of certain neurotransmitters and ion channels. It has been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is an inhibitory neurotransmitter that helps to regulate neuronal activity.
Biochemical and Physiological Effects:
The compound has been shown to have a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. It has also been shown to have analgesic effects by modulating the activity of pain receptors. In addition, it has been found to have antioxidant properties and to protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using the compound in lab experiments is its relatively simple synthesis method and high yield. It has also been found to be stable under a range of conditions and to have low toxicity. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.
Future Directions
There are several potential future directions for research on the compound. One area of interest is its potential as a treatment for neurodegenerative diseases. Further studies are needed to fully understand its mechanism of action and to determine its efficacy in animal models and human clinical trials. Additionally, the compound may have applications in the development of new analgesic and anti-inflammatory drugs. Further research is needed to explore these possibilities.
Synthesis Methods
The synthesis of the compound involves the reaction of 2,4-dimethoxybenzaldehyde, 2-methoxybenzaldehyde, and ethyl acetoacetate in the presence of a catalyst and solvent. The resulting product is then purified through recrystallization. The yield of the compound is reported to be around 50%.
Scientific Research Applications
The compound has been studied for its potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuropharmacology. It has been found to exhibit anticonvulsant, analgesic, and anti-inflammatory properties in preclinical studies. Additionally, it has shown promise as a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C31H35NO8 |
---|---|
Molecular Weight |
549.6 g/mol |
IUPAC Name |
diethyl 4-(2,4-dimethoxyphenyl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C31H35NO8/c1-7-39-30(34)25-17(3)32-22-16-21(19-11-9-10-12-23(19)37-5)27(31(35)40-8-2)29(33)28(22)26(25)20-14-13-18(36-4)15-24(20)38-6/h9-15,21,26-27,32H,7-8,16H2,1-6H3 |
InChI Key |
NLCKIKGENRBWGE-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C=C(C=C3)OC)OC)C4=CC=CC=C4OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=C(C=C(C=C3)OC)OC)C4=CC=CC=C4OC |
Origin of Product |
United States |
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